Cas no 5867-70-9 (2H-1-Benzopyran-7-ol,3,4-bis(4-methoxyphenyl)-2,2-dimethyl-, 7-acetate)

• Product name: 2H-1-Benzopyran-7-ol,3,4-bis(4-methoxyphenyl)-2,2-dimethyl-, 7-acetate
• CAS No: 5867-70-9
• MF: C₂₇H₂₆O₅
• MW: 430.492348194122
• CID: 377909
• PubChem ID: 255270

2H-1-Benzopyran-7-ol,3,4-bis(4-methoxyphenyl)-2,2-dimethyl-, 7-acetate Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-7-ol,3,4-bis(4-methoxyphenyl)-2,2-dimethyl-, 7-acetate
• [3,4-bis(4-methoxyphenyl)-2,2-dimethyl-chromen-7-yl] acetate
• 7-Acetoxy-2,2,8-trimethyl-6-oxabicyclo<3.2.1>octan
• Q27148661
• NSC80629
• acetic acid [3,4-bis(4-methoxyphenyl)-2,2-dimethyl-1-benzopyran-7-yl] ester
• 3,4-bis(4-methoxyphenyl)-2,2-dimethyl-2H-1-benzopyran-7-yl acetate
• [3,4-bis(4-methoxyphenyl)-2,2-dimethyl-chromen-7-yl] ethanoate
• 2,2-Dimethyl-3,4-bis(4-methoxyphenyl)-2H-1-benzopyran-7-ol acetate
• 7-acetoxy-3,4-bis-(4-methoxy-phenyl)-2,2-dimethyl-2H-chromene
• NSC-80629
• CHEBI:79549
• 5867-70-9
• DTXSID10974208
• A832188

• Inchi： InChI=1S/C27H26O5/c1-17(28)31-22-14-15-23-24(16-22)32-27(2,3)26(19-8-12-21(30-5)13-9-19)25(23)18-6-10-20(29-4)11-7-18/h6-16H,1-5H3
• InChI Key： YKTJCZCEEMQPMI-UHFFFAOYSA-N
• SMILES： CC(=O)OC1=CC2=C(C=C1)C(=C(C(O2)(C)C)C3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC

Computed Properties

• Exact Mass: 430.17800
• Monoisotopic Mass: 430.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54Ų
• XLogP3: 4.9

Experimental Properties

• Density: 1.166
• Boiling Point: 548.3°C at 760 mmHg
• Flash Point: 235.1°C
• Refractive Index: 1.578
• PSA: 53.99000
• LogP: 5.75920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids